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Compound of Interest

Compound Name: Pyrazinib

Cat. No.: B610352

Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of

Pyrazinib. Researchers, scientists, and drug development professionals must adhere to these

protocols to ensure laboratory safety and environmental protection. Pyrazinib is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, it must

be managed as hazardous waste.

Hazard Classification
Proper disposal begins with understanding the hazards associated with Pyrazinib. While a

specific U.S. Environmental Protection Agency (EPA) waste code has not been assigned to

Pyrazinib, its known toxicity necessitates that it be treated as a characteristic hazardous

waste.
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Hazard Classification Description Citation

Acute Oral Toxicity Harmful if swallowed. [1]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.
[1]

Hazardous Waste

Must be treated as hazardous

waste and disposed of by a

licensed professional waste

disposal company. Not suitable

for drain or landfill disposal.

Step-by-Step Disposal Protocol
Adherence to the following steps is critical for the safe disposal of Pyrazinib and associated

materials.

1. Waste Identification and Segregation:

All materials contaminated with Pyrazinib are to be considered hazardous waste. This

includes:

Unused or expired Pyrazinib powder or solutions.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware, including vials, pipette tips, and weighing papers.

Spill cleanup materials.

This hazardous waste must be segregated from non-hazardous laboratory trash to prevent

cross-contamination and ensure proper disposal pathways.

2. Containerization and Labeling:

Collect all Pyrazinib waste in a designated, leak-proof container that is compatible with the

chemical.
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For unused, pure Pyrazinib, the original product container may be used.

The container must be clearly labeled with the words "Hazardous Waste" and the chemical

name, "Pyrazinib".

3. Decontamination of Reusable Labware:

Reusable labware that has been in contact with Pyrazinib requires thorough

decontamination.

Conduct this process in a chemical fume hood.

Rinse the labware with a suitable solvent, such as ethanol or acetone.

The solvent rinsate is also considered hazardous waste and must be collected in the

designated Pyrazinib waste container.

Following the solvent rinse, the labware can be washed with soap and water.

4. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area.

This storage area should be cool, dry, and away from incompatible materials.

5. Arranging for Professional Disposal:

Do not attempt to dispose of Pyrazinib waste through standard laboratory trash or down the

drain.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

If your institution does not have an EHS office, a licensed professional chemical waste

disposal company must be contracted for this service.
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While this document focuses on disposal, the principles of safe handling during

experimentation are paramount to minimizing waste and exposure. Always consult the Safety

Data Sheet (SDS) for Pyrazinib before use to familiarize yourself with handling procedures,

personal protective equipment requirements, and emergency protocols.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Pyrazinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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